Cas no 116115-76-5 (1-Isoquinolinecarboxaldehyde, 3-bromo-)
116115-76-5 structure
Product Name:1-Isoquinolinecarboxaldehyde, 3-bromo-
CAS No:116115-76-5
MF:C10H6BrNO
MW:236.064741611481
CID:3646741
PubChem ID:14086981
Update Time:2025-04-22
1-Isoquinolinecarboxaldehyde, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinecarboxaldehyde, 3-bromo-
- SCHEMBL4971765
- 116115-76-5
- DB-204206
- 3-Bromo-1-isoquinolinecarboxaldehyde
- 3-Bromoisoquinoline-1-carbaldehyde
-
- Inchi: 1S/C10H6BrNO/c11-10-5-7-3-1-2-4-8(7)9(6-13)12-10/h1-6H
- InChI Key: CIIDPLCFWFINKG-UHFFFAOYSA-N
- SMILES: C1(C=O)C2=C(C=CC=C2)C=C(Br)N=1
Computed Properties
- Exact Mass: 234.96328Da
- Monoisotopic Mass: 234.96328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30Ų
1-Isoquinolinecarboxaldehyde, 3-bromo- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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